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Compound of Interest

Compound Name: m-Carborane

Cat. No.: B099378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial landscape for m-
carborane (1,7-dicarba-closo-dodecaborane), a versatile boron cluster with significant

potential in medicinal chemistry and materials science. This document details commercially

available grades, key suppliers, and essential experimental protocols for its handling,

purification, and analysis, empowering researchers to effectively source and utilize this unique

compound in their work.

Commercial Availability and Suppliers
m-Carborane is readily available from a range of chemical suppliers, catering to both research

and bulk requirements. Purity levels are typically high, with most suppliers offering grades of

98% or greater. While a "pharmaceutical grade" is not always explicitly defined by all vendors,

some suppliers indicate the availability of various grades, including those suitable for

pharmaceutical and biomedical applications.

Table 1: Commercial Suppliers of m-Carborane
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Supplier Purity
Available
Quantities

CAS Number Notes

Biosynth

Information

available upon

request

0.5 g, 1 g, 2 g, 5

g, 10 g
16986-24-6

Offers custom

synthesis and

bulk inquiries.[1]

Thermo Scientific

Chemicals
≥97.5%, 98% 2 g 16986-24-6

Formerly Alfa

Aesar.[2][3]

Sigma-Aldrich

(Merck)
98% Inquire for details 16986-24-6

Provides detailed

safety and

handling

information.[4][5]

Santa Cruz

Biotechnology
≥98% Inquire for details 16986-24-6

Matrix Scientific

Information

available upon

request

1.00 g 16986-24-6

Nanochemazone

Offers various

grades (Mil

Spec, ACS,

Reagent,

Technical, Food,

Agricultural,

Pharmaceutical,

Optical, USP,

EP/BP)

Custom sizes

available
16986-24-6

Provides

customization of

parameters like

purity and

particle size.[6]

UCHEM 98% min
25g, 50g, 100g,

500g, bulk
16986-24-6

Katchem
>96% (for

derivatives)

1 g minimum (for

derivatives)
16986-24-6

Specializes in

boron

compounds,

including m-

carborane

derivatives.[7]
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Note: Pricing information is subject to change and is best obtained directly from the suppliers.

Experimental Protocols
The following protocols are derived from published research and provide guidance on common

experimental procedures involving m-carborane and its derivatives.

General Handling and Storage
m-Carborane and its derivatives are typically air-stable solids.[2] However, as with any

chemical reagent, appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn. For reactions requiring anhydrous conditions,

standard Schlenk line or glovebox techniques are recommended. All manipulations should be

carried out under an inert atmosphere such as nitrogen or argon.[2]

Storage: m-Carborane should be stored in a tightly sealed container in a cool, dry place.[6]

Some suppliers recommend storage at 2-8°C.[4][5]

Synthesis of Di-branched m-Carborane Derivatives
This protocol describes a general method for the synthesis of di-branched m-carborane
derivatives at the 9,10-vertices, which is a common strategy for creating building blocks for

larger molecules.[2]

Materials:

9,10-diiodo-m-carborane

Grignard reagent (e.g., allylmagnesium chloride)

[PdCl₂(PPh₃)₂] (catalyst)

CuI (co-catalyst)

Anhydrous THF

Procedure:
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In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve 9,10-diiodo-m-
carborane in anhydrous THF.

Cool the solution to 0°C in an ice-water bath.

Add the Grignard reagent dropwise to the stirred solution.

After stirring at room temperature for 30 minutes, add the [PdCl₂(PPh₃)₂] and CuI catalysts.

Heat the reaction mixture to reflux and stir overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench with a saturated

aqueous solution of ammonium chloride.

Extract the product with diethyl ether or ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel.

Purification by Column Chromatography
Column chromatography is a standard method for purifying m-carborane derivatives.

Stationary Phase: Silica gel Mobile Phase: A solvent system appropriate for the polarity of the

target compound, often a mixture of a non-polar solvent (e.g., hexane or heptane) and a more

polar solvent (e.g., ethyl acetate or dichloromethane). The exact ratio should be determined by

TLC analysis.

Procedure:

Prepare a slurry of silica gel in the chosen mobile phase.

Pack a chromatography column with the slurry.

Dissolve the crude product in a minimal amount of the mobile phase or a suitable solvent.
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Load the sample onto the top of the silica gel column.

Elute the column with the mobile phase, collecting fractions.

Monitor the fractions by TLC to identify those containing the desired product.

Combine the pure fractions and remove the solvent under reduced pressure to yield the

purified product.

Analytical Methods for Purity Determination
Several analytical techniques are employed to assess the purity and confirm the identity of m-
carborane and its derivatives.

Table 2: Analytical Methods for m-Carborane
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Technique Purpose Key Observations

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Structure elucidation and purity

assessment

¹H NMR and ¹¹B NMR are

essential for characterizing

carborane cages. The

chemical shifts and coupling

patterns provide detailed

structural information.

Mass Spectrometry (MS)
Molecular weight determination

and structural confirmation

Provides the mass-to-charge

ratio of the molecule,

confirming its molecular

formula.

High-Performance Liquid

Chromatography (HPLC)

Purity assessment and

separation of mixtures

A powerful technique for

determining the percentage

purity of a sample by

separating it from impurities.

Gas Chromatography (GC)
Purity assessment for volatile

compounds

Similar to HPLC, but used for

compounds that can be

vaporized without

decomposition.

Differential Scanning

Calorimetry (DSC)

Purity determination of high-

purity substances

This method can be used to

determine the purity of

substances that are 98% pure

or more by analyzing their

melting behavior.[8]

Infrared (IR) Spectroscopy Functional group identification

Useful for identifying the

presence of specific functional

groups attached to the m-

carborane cage.

Visualizing Workflows and Relationships
m-Carborane Supply Chain
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The following diagram illustrates the typical supply chain for m-carborane, from its synthesis to

its application in a research laboratory.

m-Carborane Supply Chain
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Click to download full resolution via product page

Caption: A flowchart of the m-carborane supply chain.

Decision Tree for m-Carborane Grade Selection
This diagram provides a decision-making framework for researchers to select the appropriate

grade of m-carborane based on their experimental needs.

m-Carborane Grade Selection
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Caption: A decision tree for selecting the appropriate m-carborane grade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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